Cas no 55812-47-0 (GA(45))

GA(45) structure
GA(45) structure
Product name:GA(45)
CAS No:55812-47-0
MF:C19H24O5
MW:332.390866279602
CID:2025085
PubChem ID:101603116

GA(45) Chemical and Physical Properties

Names and Identifiers

    • GA(45)
    • Gibberellin A45
    • 4aα,9β-Dihydroxy-1β-methyl-8-methylenegibbane-1α,10β-dicarboxylic acid 1,4a-lactone
    • CHEBI:142003
    • (1R,4aR,4bR,7R,9R,9aR,10S,10aR)-9-hydroxy-1-methyl-8-methylidene-13-oxododecahydro-4a,1-(epoxymethano)-7,9a-methanobenzo[a]azulene-10-carboxylic acid
    • 9beta-hydroxy-1beta-methyl-8-methylidene-13-oxo-4a,1alpha-epoxymethano-4aalpha,4bbeta-gibbane-10beta-carboxylic acid
    • ent-10,15alpha-dihydroxy-20-norgibberell-16-ene-7,19-dioic acid 19,10-lactone
    • Gibbane-1,10-dicarboxylic acid, 4a,9-dihydroxy-1-methyl-8-methylene-, 1,4a-lactone, (1alpha,4aalpha,4bbeta,9beta,10beta)-
    • 55812-47-0
    • (1R,4aR,4bR,7R,9R,9aR,10S,10aR)-9-hydroxy-1-methyl-8-methylene-13-oxododecahydro-4a,1-(epoxymethano)-7,9a-methanobenzo[a]azulene-10-carboxylic acid
    • DTXSID101111477
    • Ga45
    • Gibbane-1,10-dicarboxylic acid, 4a,9-dihydroxy-1-methyl-8-methylene-, 1,4a-lactone, (1I+/-,4aI+/-,4bI(2),9I(2),10I(2))-
    • Inchi: InChI=1S/C19H24O5/c1-9-10-4-5-11-18(8-10,14(9)20)12(15(21)22)13-17(2)6-3-7-19(11,13)24-16(17)23/h10-14,20H,1,3-8H2,2H3,(H,21,22)/t10-,11-,12-,13-,14-,17-,18-,19-/m1/s1
    • InChI Key: MBNDVMTZEKAWKP-CFHXUCNZSA-N
    • SMILES: CC12CCCC3(C1C(C45C3CCC(C4)C(=C)C5O)C(=O)O)OC2=O

Computed Properties

  • Exact Mass: 332.16237386g/mol
  • Monoisotopic Mass: 332.16237386g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 1
  • Complexity: 685
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 83.8Ų

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